Cas no 1699291-53-6 (tert-butyl 3-iodo-4-(4-methylcyclohexyl)oxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-iodo-4-(4-methylcyclohexyl)oxypyrrolidine-1-carboxylate
• CAS No: 1699291-53-6
• MF: C₁₆H₂₈INO₃
• MW: 409.302897453308
• CID: 6121945
• PubChem ID: 114772718
• Update Time: 2025-05-20

tert-butyl 3-iodo-4-(4-methylcyclohexyl)oxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4-(4-methylcyclohexyl)oxypyrrolidine-1-carboxylate
• EN300-1135604
• tert-butyl 3-iodo-4-[(4-methylcyclohexyl)oxy]pyrrolidine-1-carboxylate
• 1699291-53-6

• Inchi： 1S/C16H28INO3/c1-11-5-7-12(8-6-11)20-14-10-18(9-13(14)17)15(19)21-16(2,3)4/h11-14H,5-10H2,1-4H3
• InChI Key： QWVFUENXEHYUEA-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OC1CCC(C)CC1

Computed Properties

• Exact Mass: 409.11139g/mol
• Monoisotopic Mass: 409.11139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-iodo-4-(4-methylcyclohexyl)oxypyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-Iodo-4-(4-methylcyclohexyl)oxypyrrolidine-1-carboxylate (CAS: 1699291-53-6)

The compound tert-butyl 3-iodo-4-(4-methylcyclohexyl)oxypyrrolidine-1-carboxylate (CAS: 1699291-53-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, including its synthesis, structural characteristics, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel pyrrolidine-based scaffolds, which are widely utilized in the development of bioactive molecules. The presence of the iodine atom at the 3-position and the 4-methylcyclohexyloxy group at the 4-position of the pyrrolidine ring offers unique reactivity, enabling diverse functionalization strategies. Researchers have successfully employed this compound in the synthesis of potential drug candidates targeting various diseases, including central nervous system (CNS) disorders and infectious diseases.

One of the most notable advancements in the application of tert-butyl 3-iodo-4-(4-methylcyclohexyl)oxypyrrolidine-1-carboxylate is its role in the development of modulators for G-protein coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the structural flexibility of this compound allows for the design of highly selective ligands. Recent publications have demonstrated its utility in the synthesis of compounds with high affinity for specific GPCR subtypes, paving the way for new therapeutic interventions.

In addition to its pharmacological applications, this compound has also been explored in the field of chemical biology as a versatile building block for the synthesis of complex molecular architectures. Its stability under various reaction conditions and compatibility with a wide range of synthetic methodologies make it an attractive choice for researchers. Recent work has focused on optimizing the synthetic routes to improve yield and scalability, ensuring its availability for large-scale applications.

Looking ahead, the continued exploration of tert-butyl 3-iodo-4-(4-methylcyclohexyl)oxypyrrolidine-1-carboxylate holds great promise for the discovery of new bioactive molecules. Future research directions may include the development of novel derivatives with enhanced pharmacokinetic properties and the investigation of their mechanisms of action in disease models. The integration of computational chemistry and high-throughput screening techniques is expected to further accelerate the identification of promising candidates derived from this compound.

In conclusion, tert-butyl 3-iodo-4-(4-methylcyclohexyl)oxypyrrolidine-1-carboxylate (CAS: 1699291-53-6) represents a valuable tool in the toolkit of medicinal chemists and chemical biologists. Its unique structural features and broad applicability underscore its potential to contribute to the development of next-generation therapeutics. As research in this area progresses, it is anticipated that this compound will continue to play a pivotal role in advancing drug discovery efforts.